Cas no 1704066-80-7 ((3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid)
(3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-fluoro-5-(pyrrolidin-1-ylMethyl)phenyl)boronic acid
- (3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid
-
- MDL: MFCD23751274
- Inchi: 1S/C11H15BFNO2/c13-11-6-9(5-10(7-11)12(15)16)8-14-3-1-2-4-14/h5-7,15-16H,1-4,8H2
- InChI Key: JUOQDDAIGNMQKJ-UHFFFAOYSA-N
- SMILES: B(C1=CC(CN2CCCC2)=CC(F)=C1)(O)O
(3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F122255-250mg |
(3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid |
1704066-80-7 | 250mg |
$ 395.00 | 2022-06-05 | ||
| TRC | F122255-500mg |
(3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid |
1704066-80-7 | 500mg |
$ 650.00 | 2022-06-05 | ||
| Matrix Scientific | 148117-1g |
(3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid, 95% |
1704066-80-7 | 95% | 1g |
$552.00 | 2023-09-10 | |
| Matrix Scientific | 148117-5g |
(3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid, 95% |
1704066-80-7 | 95% | 5g |
$1257.00 | 2023-09-10 |
(3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid
(3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid (CAS No. 1704066-80-7): An Overview
(3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid (CAS No. 1704066-80-7) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structural features, including a fluoro-substituted phenyl ring and a pyrrolidine moiety, which confer it with distinct chemical properties and reactivity profiles.
The fluorine atom in the 3-position of the phenyl ring imparts enhanced electronic and steric effects, making the compound highly suitable for various synthetic transformations. The pyrrolidine group, on the other hand, introduces additional stereochemical complexity and hydrogen bonding capabilities, which can be leveraged in the design of novel pharmaceuticals and functional materials.
In recent years, (3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid has gained attention for its potential in Suzuki-Miyaura cross-coupling reactions, a widely used method in organic synthesis for forming carbon-carbon bonds. These reactions are crucial in the synthesis of complex molecules, including those with biological activity. The boronic acid functionality of this compound facilitates efficient coupling with various electrophiles, such as aryl halides and vinyl halides, under mild conditions.
One of the key advantages of using (3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid in Suzuki-Miyaura reactions is its high reactivity and stability. This makes it an ideal choice for multistep synthetic sequences where intermediate stability is crucial. Additionally, the compound's solubility in common organic solvents enhances its utility in a wide range of reaction conditions.
From a medicinal chemistry perspective, (3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid has shown promise as a building block for the development of new drugs. The presence of the fluorine atom can modulate the pharmacokinetic properties of drug candidates, such as their metabolic stability and bioavailability. The pyrrolidine moiety can also influence receptor binding affinity and selectivity, which are critical parameters in drug design.
Recent studies have explored the use of this compound in the synthesis of fluorinated pharmaceuticals, which are known for their enhanced therapeutic efficacy and reduced side effects. For example, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of (3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid exhibited potent activity against certain cancer cell lines, highlighting its potential as a lead compound for anticancer drug development.
In addition to its applications in pharmaceuticals, (3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid has found use in materials science. Its unique electronic properties make it suitable for the fabrication of advanced materials with tailored functionalities. For instance, researchers have utilized this compound to synthesize conjugated polymers with enhanced photophysical properties, which have applications in organic electronics and photovoltaic devices.
The synthesis of (3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid typically involves several steps, including the introduction of the fluoro substituent and the pyrrolidine group onto the phenyl ring, followed by conversion to the boronic acid form. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability.
One common approach involves starting from a commercially available fluoro-substituted phenol or aniline derivative. The pyrrolidine group can be introduced via nucleophilic substitution or reductive amination reactions. Subsequent treatment with borane or other boron sources yields the desired boronic acid product. Advances in catalytic methods have further streamlined these synthetic processes, making them more efficient and environmentally friendly.
The characterization of (3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid typically involves a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed information about the molecular structure and purity of the compound, ensuring its suitability for various applications.
In conclusion, (3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid (CAS No. 1704066-80-7) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity profiles make it an attractive building block for developing novel molecules with potential therapeutic and technological applications. Ongoing research continues to uncover new uses for this versatile compound, further solidifying its importance in modern scientific endeavors.
1704066-80-7 ((3-Fluoro-5-(pyrrolidin-1-ylmethyl)phenyl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)